Cas no 2171915-36-7 (3-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylbutan-2-ol)

• Product Name: 3-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylbutan-2-ol
• CAS No: 2171915-36-7
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6547247
• PubChem ID: 165765694
• Update Time: 2025-07-15

3-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylbutan-2-ol
• 2171915-36-7
• EN300-1595929
• 3-[4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-yl]butan-2-ol

• Inchi： 1S/C11H20N4O/c1-7(8(2)16)15-11(9-4-3-5-9)10(6-12)13-14-15/h7-9,16H,3-6,12H2,1-2H3
• InChI Key： BRMVVOBGBGUDPU-UHFFFAOYSA-N
• SMILES： OC(C)C(C)N1C(=C(CN)N=N1)C1CCC1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77Ų

Additional information on 3-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylbutan-2-ol

Introduction to 3-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS No. 2171915-36-7)

3-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylbutan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2171915-36-7, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This molecule exhibits a unique structural framework that combines a cyclobutyl moiety with a triazolyl group, linked via an aminomethylbutan-2-ol backbone. Such structural features make it a promising candidate for further exploration in the development of novel therapeutic agents.

The presence of the aminomethyl group in the molecule suggests potential for hydrogen bonding interactions, which are crucial in drug-receptor binding. Additionally, the triazolyl ring is known for its stability and ability to participate in various biochemical reactions, making it an attractive scaffold for medicinal chemists. The cyclobutyl substituent introduces rigidity to the molecule, which can influence its pharmacokinetic properties and binding affinity.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in pharmaceuticals. The triazolylbutan-2-ol moiety in this compound has been studied for its role in modulating enzyme activity and receptor interactions. For instance, derivatives of this class have shown promise in inhibiting certain kinases and other enzymes involved in inflammatory pathways. This has prompted researchers to explore the synthetic modifications of 3-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylbutan-2-ol to optimize its pharmacological profile.

One of the key areas of research involving this compound is its potential as a precursor for more complex molecules. The aminomethyl group can be further functionalized through various chemical reactions, such as amide bond formation or alkylation, to create novel derivatives with enhanced biological activity. Similarly, the cyclobutyl ring can be modified to alter the electronic properties and steric hindrance of the molecule, thereby fine-tuning its interaction with biological targets.

The triazolyl ring itself has been extensively studied for its role in medicinal chemistry. Triazoles are known for their stability under various conditions and their ability to form strong hydrogen bonds. These properties make them valuable components in drug design, particularly for targeting proteins involved in diseases such as cancer and infectious disorders. The incorporation of a triazolyl group into a molecule like 3-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylbutan-2-ol could thus enhance its therapeutic potential.

Recent advances in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how 3-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ybutan -2 -ol will interact with biological targets at the atomic level. These simulations can guide the design of synthetic strategies aimed at improving its pharmacological properties. For example, virtual screening methods have been used to identify potential binding sites on enzymes or receptors where this compound could exert its effects.

The synthesis of 3 - 4 (aminomethyl) - 5 - cyclobut yl - 1 H - 1 , 2 , 3 - tri az ol - 1 - yl but an - 2 - ol involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the triazolyl group and protecting group strategies to safeguard reactive sites during subsequent modifications. The use of advanced catalytic systems has also been explored to improve reaction efficiency and selectivity.

In conclusion, 3 - 4 ( amin om eth yl) - 5 - cyc lob ut yl - 1 H - 1 , 2 , 3 - tri az ol - 1 - yl but an - 2 - ol ( CAS No . 2171915 -36 -7) represents an exciting opportunity for medicinal chemists due to its unique structural features and potential biological activities . Further research into its synthesis , pharmacology , and applications will undoubtedly contribute valuable insights into drug discovery efforts aimed at addressing unmet medical needs .